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Compound of Interest

Compound Name: 2-Ethoxybenzaldehyde

Cat. No.: B052182 Get Quote

An Overview for Researchers and Drug Development Professionals

2-Ethoxybenzaldehyde, also known as o-ethoxybenzaldehyde or salicylaldehyde ethyl ether,

is an aromatic aldehyde with significant applications in various fields of chemical synthesis.[1]

Its molecular structure, featuring an ethoxy group ortho to a formyl group on a benzene ring,

makes it a versatile intermediate and building block. This guide provides a comprehensive

overview of its chemical properties, synthesis protocols, applications, and safety information,

tailored for professionals in research and development.

Core Properties and Identification
2-Ethoxybenzaldehyde is typically a clear yellow to purple liquid.[1] Its fundamental identifiers

and physical characteristics are crucial for its application in controlled laboratory and industrial

settings.

Table 1: Chemical and Physical Properties of 2-Ethoxybenzaldehyde
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Property Value Reference(s)

CAS Number 613-69-4 [2][3][4]

Molecular Formula C₉H₁₀O₂ [1][2][3][4]

Molecular Weight 150.17 g/mol [2][4]

EC Number 210-349-2 [2]

MDL Number MFCD00003316 [1][3]

Appearance Clear yellow to purple liquid [1]

Boiling Point
136-138 °C at 24 mmHg; 248

°C at 760 mmHg
[5][6][7]

Density 1.074 g/mL at 25 °C [6][7]

Refractive Index n20/D 1.543 [6][7]

Melting Point 21.0 °C [5]

Solubility
Soluble in water (851.7 mg/L at

25 °C, est.)
[5]

InChI Key
DUVJMSPTZMCSTQ-

UHFFFAOYSA-N
[2]

SMILES CCOC1=CC=CC=C1C=O [2]

Synthesis Protocols
The synthesis of 2-ethoxybenzaldehyde can be achieved through various methods. Below are

detailed protocols derived from established chemical literature and patents.

Protocol 1: Oxidation of o-Ethoxybenzyl Alcohol
This protocol describes a direct oxidation method to produce 2-ethoxybenzaldehyde.

Experimental Procedure:
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Combine o-ethoxybenzyl alcohol (100 mg, 0.818 mmol), a palladium catalyst (SS-Pd, 918

mg, containing 0.04 mmol Pd), and 3 ml of toluene in a reaction vessel.[6]

Purge the reaction mixture with molecular oxygen.[6]

Heat the mixture to 110 °C and stir for 5 hours.[6] Monitor the reaction's progress using thin-

layer chromatography (TLC).[6]

Once the reaction is complete, cool the mixture to room temperature.[6]

Dilute the mixture with ethyl acetate and filter it through a cotton bed to remove the catalyst.

[6]

Concentrate the organic layers by evaporation under reduced pressure.[6]

Purify the resulting crude product using silica gel column chromatography (60-120 mesh)

with a 95:5 hexane/ethanol eluent to yield 2-ethoxybenzaldehyde as a colorless liquid (96%

yield).[6]

Workflow: Oxidation of o-Ethoxybenzyl Alcohol
o-Ethoxybenzyl Alcohol

+ Toluene + SS-Pd Catalyst
Purge with O₂

Heat to 110°C, 5h
Reaction Mixture
(Post-Reaction)

Dilute with Ethyl Acetate
Filter through Cotton

Filtrate
Evaporate Solvent

(Reduced Pressure)
Crude Product

Column Chromatography
(Silica Gel, Hexane/Ethanol)

Pure 2-Ethoxybenzaldehyde

Click to download full resolution via product page

Workflow for the synthesis of 2-Ethoxybenzaldehyde via oxidation.

Protocol 2: Two-Step Synthesis from Salicylaldehyde
This method involves the protection of the hydroxyl group followed by etherification.[8][9]

Experimental Procedure: Step 1: Formation of Schiff Base Intermediate

Dissolve salicylaldehyde and an amine (e.g., aniline, n-butylamine) in a solvent such as

ethanol or toluene.[8] The molar ratio of salicylaldehyde to amine to solvent can be

approximately 1:1:16.25.[9]

Heat the solution to boiling and reflux for 12-14 hours.[8]
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After the reaction, evaporate the solvent to dryness and recrystallize the product to obtain

the Schiff base intermediate.[8]

Step 2: Etherification and Hydrolysis

Dissolve the intermediate product from Step 1, bromoethane, and an acid-acceptor (e.g.,

potassium carbonate, potassium tert-butoxide) in a solvent like dimethyl sulfoxide (DMSO) or

toluene.[8]

Heat the mixture to 80 °C and allow it to react for 12 hours.[8]

After cooling, filter the reaction mixture.[8] The filtrate is then subjected to an acidic workup

(e.g., with 2mol/mL HCl), followed by extraction with a solvent like ethyl acetate.[8]

Evaporate the solvent from the organic phase and purify the residue by column

chromatography to yield 2-ethoxybenzaldehyde.[8]

Applications in Research and Drug Development
2-Ethoxybenzaldehyde is a valuable compound for chemical innovation.[1] Its applications

span pharmaceuticals, agrochemicals, and the fragrance industry.[1]

Pharmaceutical and Agrochemical Synthesis: It serves as a key intermediate in the synthesis

of more complex molecules for novel therapeutic agents and crop protection products.[1][10]

The aldehyde functional group is highly versatile, allowing for its conversion into alcohols,

carboxylic acids, and various heterocyclic systems that are common motifs in drug

structures.[10]

Organic Synthesis: Researchers utilize 2-ethoxybenzaldehyde as a fundamental building

block.[1] It has been specifically used to study 1,3-dipolar cycloaddition reactions, a class of

reactions important for constructing five-membered heterocyclic rings.[6]

Fragrance Industry: The compound imparts a pleasant aroma, making it a useful ingredient

in perfumes and other scented products.[1]

Precursor for Drug Candidates: While direct applications are proprietary, related structures

like benzyloxybenzaldehyde derivatives have been designed and synthesized as potent and
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selective inhibitors of Aldehyde Dehydrogenase 1A3 (ALDH1A3), an enzyme overexpressed

in several cancer types.[11] This suggests that the substituted benzaldehyde scaffold,

including the 2-ethoxy variant, is a promising starting point for developing targeted cancer

therapies.[11]

Application & Reactivity Profile

2-Ethoxybenzaldehyde

Pharmaceutical
Intermediate

Organic Synthesis
Building Block

Fragrance & Flavoring
Applications

Agrochemical
Intermediate

Scaffold for developing
novel therapeutic agents

Related structures used as
selective ALDH1A3 inhibitors

Used in 1,3-dipolar
cycloaddition reactions

Click to download full resolution via product page

Logical relationships of 2-Ethoxybenzaldehyde's applications.

Safety and Handling
Proper handling of 2-ethoxybenzaldehyde is essential to ensure laboratory safety. The

compound is classified as an irritant and requires specific precautions.

Table 2: GHS Hazard and Precautionary Information
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Category Information Reference(s)

Pictogram Warning [2]

Signal Word Warning [12]

Hazard Statements

H315: Causes skin

irritation.H319: Causes serious

eye irritation.H335: May cause

respiratory irritation.

[2][12]

Precautionary Statements

P261: Avoid breathing

dust/fume/gas/mist/vapors/spr

ay.P280: Wear protective

gloves/eye protection/face

protection.P302 + P352: IF ON

SKIN: Wash with plenty of

soap and water.P305 + P351 +

P338: IF IN EYES: Rinse

cautiously with water for

several minutes. Remove

contact lenses, if present and

easy to do. Continue

rinsing.P403 + P233: Store in

a well-ventilated place. Keep

container tightly closed.

[2][12]

Storage Class 10 - Combustible liquids

Flash Point 92 °C (197.6 °F) - closed cup [5]

Incompatible Materials
Strong oxidizing agents, strong

bases, strong reducing agents.
[12][13]

Special Handling

Air sensitive. Store under an

inert atmosphere.[12][13] Use

only outdoors or in a well-

ventilated area.[13]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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